Cas no 2138087-81-5 (2-{2-Azabicyclo[3.1.0]hexan-2-yl}-5-bromoquinazoline)

• Product Name: 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-5-bromoquinazoline
• CAS No: 2138087-81-5
• MF: C₁₃H₁₂BrN₃
• MW: 290.1584815979
• CID: 6288335
• PubChem ID: 165497682
• Update Time: 2025-10-15

2-{2-Azabicyclo[3.1.0]hexan-2-yl}-5-bromoquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-{2-azabicyclo[3.1.0]hexan-2-yl}-5-bromoquinazoline
• EN300-1162114
• 2138087-81-5
• 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-5-bromoquinazoline

• Inchi： 1S/C13H12BrN3/c14-10-2-1-3-11-9(10)7-15-13(16-11)17-5-4-8-6-12(8)17/h1-3,7-8,12H,4-6H2
• InChI Key： KWZJYIFZCVCORJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=NC(=N2)N1CCC2CC12

Computed Properties

• Exact Mass: 289.02146g/mol
• Monoisotopic Mass: 289.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29Ų

Additional information on 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-5-bromoquinazoline

Research Brief on 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-5-bromoquinazoline (CAS: 2138087-81-5): Recent Advances and Applications

The compound 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-5-bromoquinazoline (CAS: 2138087-81-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-5-bromoquinazoline as a versatile scaffold for the development of kinase inhibitors. Its bicyclic core and bromo-substituted quinazoline moiety make it an attractive candidate for targeting protein kinases involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, with IC50 values in the low nanomolar range.

The synthetic routes to 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-5-bromoquinazoline have been optimized in recent years, with particular attention to improving yield and purity. A novel catalytic asymmetric synthesis method reported in Organic Letters (2024) achieved enantiomeric excess of >99% using a chiral palladium catalyst, addressing previous challenges in stereocontrol. This advancement is particularly significant for the development of stereospecific drug candidates.

Beyond its kinase inhibition properties, recent in vitro studies have revealed unexpected antibacterial activity of 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-5-bromoquinazoline against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). This finding, published in ACS Infectious Diseases (2024), suggests potential applications in addressing antibiotic resistance, though the exact mechanism of action remains under investigation.

Structural-activity relationship (SAR) studies have identified key modifications that enhance the compound's pharmacological profile while maintaining its core scaffold. Researchers at several pharmaceutical companies have filed patents (2023-2024) covering various derivatives, indicating growing commercial interest in this chemical space. The bromo-substituent at the 5-position appears particularly crucial for maintaining potency while allowing for further functionalization.

Current challenges in the development of 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-5-bromoquinazoline derivatives include improving metabolic stability and addressing potential off-target effects. Recent pharmacokinetic studies in animal models have shown promising oral bioavailability (45-60% in rats), though further optimization is needed for clinical translation. The compound's unique physicochemical properties, including its moderate logP and good solubility, make it an attractive lead for further medicinal chemistry optimization.

Looking forward, the application of computational chemistry and AI-assisted drug design approaches to this scaffold shows particular promise. Several research groups have reported successful virtual screening campaigns using 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-5-bromoquinazoline as a template to identify novel binders for challenging therapeutic targets. The compound's versatility and demonstrated biological activity across multiple target classes suggest it will remain an important tool compound and lead structure in chemical biology research for the foreseeable future.